Cas no 1492-15-5 (methyl N-acetylvalinate)

• Product Name: methyl N-acetylvalinate
• CAS No: 1492-15-5
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD00080847
• CID: 117755
• PubChem ID: 638154
• Update Time: 2025-10-31

methyl N-acetylvalinate Chemical and Physical Properties

Names and Identifiers

• Methyl N-acetyl-L-valinate
• Ac-L-Val-OMe
• Ac-Val-OMe
• L-Valine, N-acetyl-,methyl ester
• methyl (2S)-2-acetamido-3-methylbutanoate
• Methyl N-acetylvalinate
• N-ACETYL-L-VALINE METHYL ESTER
• (S)-2-acetylamino-3-methyl-butyric acid methyl ester
• (S)-N-acetylvaline methyl ester
• AmbotzAAA1948
• methyl (S)-2-(N-acetylamino)-3-methylbutanoate
• methyl (S)-2-acetamido-3-methylbutanoate
• valine,N-acetyl-,methyl ester
• AC-VALINE-OME
• N-Acetylvaline methyl ester
• ACETYL-L-VALINE METHYL ESTER
• N-ALPHA-ACETYL-L-VALINE-METHYL ESTER
• N-alpha-Actetyl-L-valine methyl ester
• 1492-15-5
• L-Valine,N-acetyl-,methyl ester
• SCHEMBL5814139
• CS-0196807
• L-Valine, N-acetyl-, methyl ester
• E77959
• acetyl l-valine methyl ester
• CS-0370985
• Q63409238
• CHEMBL3278813
• DTXSID30348548
• MFCD00080847
• N-alpha-Actetyl-L-valine methyl ester (Ac-L-Val-OMe)
• AKOS006238315
• (S)-methyl 2-acetamido-3-methylbutanoate
• N-ACETYL-VALINE METHYLESTER
• methyl N-acetylvalinate

• MDL： MFCD00080847
• Inchi： 1S/C8H15NO3/c1-5(2)7(8(11)12-4)9-6(3)10/h5,7H,1-4H3,(H,9,10)/t7-/m0/s1
• InChI Key： KCHNPFJMSOGXIT-ZETCQYMHSA-N
• SMILES： O(C)C([C@H](C(C)C)NC(C)=O)=O

Computed Properties

• Exact Mass: 173.10500
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 275.4±13.0 °C at 760 mmHg
• Flash Point: 120.4±19.8 °C
• PSA: 55.40000
• LogP: 0.71100
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl N-acetylvalinate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl N-acetylvalinate

Introduction to Methyl N-Acetylvalinate (CAS No. 1492-15-5)

Methyl N-acetylvalinate, also known by its CAS number 1492-15-5, is a compound that has garnered significant attention in recent years due to its versatile applications in various industries. This compound is a derivative of valine, an essential amino acid, and is widely recognized for its role in flavor enhancement, pharmaceuticals, and nutraceuticals. The structure of methyl N-acetylvalinate consists of a valine backbone with an acetyl group attached to the nitrogen atom and a methyl ester group at the carboxyl terminus. This unique structure contributes to its distinctive properties and functionality.

Recent studies have highlighted the potential of methyl N-acetylvalinate in the food industry as a natural flavor enhancer. Researchers have found that it can significantly improve the taste profile of various food products, particularly in beverages and snacks. Its ability to enhance umami flavors without imparting any artificial taste makes it an ideal ingredient for health-conscious consumers. Moreover, methyl N-acetylvalinate has been shown to possess antioxidant properties, which can extend the shelf life of food products and prevent spoilage.

In the pharmaceutical sector, methyl N-acetylvalinate has been explored for its potential as a bioactive compound. Studies have demonstrated that it can modulate cellular signaling pathways involved in inflammation and oxidative stress, making it a promising candidate for the development of anti-inflammatory and neuroprotective drugs. Additionally, its ability to enhance cognitive function has been reported in preclinical models, suggesting its potential application in treating neurodegenerative diseases such as Alzheimer's.

The nutraceutical industry has also embraced methyl N-acetylvalinate due to its role in improving muscle recovery and physical performance. Athletes and fitness enthusiasts are increasingly turning to supplements containing this compound to enhance their workout routines. Clinical trials have shown that methyl N-acetylvalinate can accelerate muscle protein synthesis and reduce muscle soreness post-exercise, making it a valuable addition to sports nutrition products.

From a chemical standpoint, methyl N-acetylvalinate exhibits excellent solubility in both polar and non-polar solvents, which facilitates its incorporation into various formulations. Its stability under different pH conditions and temperature ranges further enhances its suitability for diverse applications. The compound is synthesized through a series of well-established organic reactions, ensuring consistent quality and purity.

As consumer demand for natural and functional ingredients continues to grow, methyl N-acetylvalinate is poised to play an even more significant role in the market. Its multifaceted benefits across food, pharmaceuticals, and nutraceuticals make it a compound of considerable interest for researchers and industry professionals alike.